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Compound of Interest

Compound Name: 3-Chloropyrazine-2-carbaldehyde

Cat. No.: B053262

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 3-
Chloropyrazine-2-carbaldehyde, a key intermediate in the synthesis of pharmaceuticals and
agrochemicals. This document outlines its appearance and melting point, supported by a
general experimental protocol for melting point determination.

Physicochemical Data

The quantitative data for 3-Chloropyrazine-2-carbaldehyde are summarized in the table
below for ease of reference and comparison.

Property Value
Molecular Formula CsHsCIN20
Molecular Weight 142.55 g/mol
Melting Point 28-32°C

Brown to dark brown to black solid, or orange
Appearance

solid, or yellow powder
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Experimental Protocols
Determination of Melting Point

The melting point of a solid is a critical physical property used for identification and purity
assessment. A pure crystalline solid typically exhibits a sharp melting point, while impurities will
broaden and depress the melting range.[1] The capillary method is a common and reliable
technique for determining the melting point of a solid compound.[2][3]

Objective: To determine the melting point range of a solid sample of 3-Chloropyrazine-2-
carbaldehyde.

Materials:

3-Chloropyrazine-2-carbaldehyde sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)[1]

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the 3-Chloropyrazine-2-carbaldehyde sample is dry and in
the form of a fine powder. If necessary, gently grind the sample using a mortar and pestle.[4]

o Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample. A small amount of the solid will be forced into the tube.

» Packing the Sample: To move the sample to the bottom of the sealed tube, gently tap the
tube on a hard surface or drop it through a long glass tube.[4] The packed sample should be
approximately 2-3 mm in height to ensure accurate results.[2][4]

e Melting Point Measurement:

o Insert the capillary tube into the heating block of the melting point apparatus.[4]
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o If the approximate melting point is known, rapidly heat the sample to about 15-20°C below
the expected melting point.[4]

o Then, reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium between
the sample, the heating block, and the thermometer.

o Carefully observe the sample through the magnifying eyepiece.

e Recording the Melting Range:
o Record the temperature at which the first droplet of liquid appears.

o Record the temperature at which the entire sample has completely melted into a clear
liquid.

o The recorded range is the melting point of the sample. For pure compounds, this range is
typically narrow.[1]

e Cooling and Repetition: Allow the apparatus to cool. For accuracy, a second determination
should be performed with a fresh sample.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow for melting point determination and
the logical structure of the information presented in this guide.
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Caption: Experimental workflow for melting point determination.
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Caption: Logical structure of this technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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